Cas no 104-20-1 (4-(4-Methoxyphenyl)-2-butanone)

• Product Name: 4-(4-Methoxyphenyl)-2-butanone
• CAS No: 104-20-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00008791
• CID: 35262
• PubChem ID: 61007
• Update Time: 2025-07-23

4-(4-Methoxyphenyl)-2-butanone Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)butan-2-one
• 4-(4-Methoxyphenyl)-2-butanone
• 4-(4-Methoxyphenyl)-
• BUTANONE, 4-(p-METHOXYPHENYL)-2-(AS)
• 4-Methoxybenzylacetone
• Anisylacetone
• 4-(p-Methoxyphenyl)butan-2-one
• Raspberry ketone methyl ether
• ent20,279
• FEMA 2672
• ANISALACETONE
• 4-ANISYLACETONE
• PARA ANISYL ACETONE
• FRAMBINONMETHYLAETHER
• p-Methoxybenzylacetone
• 4-(4-
• ENT 20,279

• MDL： MFCD00008791
• Inchi： 1S/C11H14O2/c1-9(12)3-4-10-5-7-11(13-2)8-6-10/h5-8H,3-4H2,1-2H3
• InChI Key： PCBSXBYCASFXTM-UHFFFAOYSA-N
• SMILES： COC1C=CC(CCC(=O)C)=CC=1
• BRN： 1869592

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless to yellowish oily liquid with floral and fruit aromas.
• Density: 1.046 g/mL at 25 °C(lit.)
• Melting Point: 10°C(lit.)
• Boiling Point: 177°C/25mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.519(lit.)
• Water Partition Coefficient: Not miscible in water.
• PSA: 26.30000
• LogP: 2.21680
• Solubility: Not determined
• FEMA: 2672

4-(4-Methoxyphenyl)-2-butanone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S23-S24/25
• RTECS：EL9085500
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Flavors and Fragrances

Additional information on 4-(4-Methoxyphenyl)-2-butanone

Professional Introduction to 4-(4-Methoxyphenyl)-2-butanone (CAS No. 104-20-1)

4-(4-Methoxyphenyl)-2-butanone, with the chemical formula C₁₀H₁₂O and CAS number 104-20-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its aromatic ring and ketone functional group, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities. The presence of a methoxy group at the para position of the phenyl ring enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the study of 4-(4-Methoxyphenyl)-2-butanone has been extensively explored in the context of drug discovery and development. Its structural features make it a promising candidate for further investigation in medicinal chemistry. Researchers have been particularly interested in its potential as a precursor for the synthesis of novel therapeutic agents. The compound's ability to undergo various chemical transformations, such as oxidation, reduction, and condensation reactions, allows for the creation of diverse derivatives with tailored properties.

The methoxyphenyl moiety in 4-(4-Methoxyphenyl)-2-butanone plays a crucial role in determining its chemical behavior. This group not only influences the molecule's solubility and stability but also contributes to its interactions with biological targets. Studies have shown that compounds containing methoxyphenyl groups often exhibit interesting pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial effects. These findings have prompted further investigation into the potential therapeutic applications of 4-(4-Methoxyphenyl)-2-butanone.

One of the most compelling aspects of 4-(4-Methoxyphenyl)-2-butanone is its utility as a building block in the synthesis of more complex organic molecules. Its structural framework provides a versatile platform for functionalization, enabling chemists to design and create novel compounds with specific desired characteristics. This has led to numerous studies exploring its use in the development of agrochemicals, fragrances, and specialty chemicals. The compound's versatility makes it an indispensable tool in synthetic organic chemistry.

Recent advancements in computational chemistry have also shed new light on the potential applications of 4-(4-Methoxyphenyl)-2-butanone. Molecular modeling studies have revealed insights into its interactions with various biological targets, providing a rational basis for designing more effective drugs. These computational approaches have complemented experimental work, allowing researchers to predict the behavior of this compound under different conditions with greater accuracy. This interdisciplinary approach has significantly accelerated the discovery process.

The role of 4-(4-Methoxyphenyl)-2-butanone in medicinal chemistry extends beyond its use as a synthetic intermediate. The compound has been investigated for its potential biological activities, particularly in the context of neurological disorders. Preliminary studies suggest that derivatives of this molecule may exhibit neuroprotective properties, making them candidates for further development as treatments for conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the importance of continued research into this versatile compound.

In conclusion, 4-(4-Methoxyphenyl)-2-butanone (CAS No. 104-20-1) is a multifaceted compound with significant applications in organic chemistry and pharmaceutical research. Its structural features make it a valuable intermediate for synthesizing complex molecules, while its potential biological activities open up new avenues for drug discovery. The combination of experimental and computational approaches has enhanced our understanding of this compound's properties and applications. As research continues to evolve, it is likely that 4-(4-Methoxyphenyl)-2-butanone will play an increasingly important role in the development of novel therapeutic agents.